Cas no 56260-49-2 (Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone)

• Product Name: Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone
• CAS No: 56260-49-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD05256200
• CID: 2859452
• Update Time: 2025-05-20

Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropanecarbonyl-2-cyclopropylpyridine
• cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone
• cyclopropyl-(6-cyclopropylpyridin-3-yl)methanone
• 2-cyclopropyl-5-cyclopropylcarbonylpyridine
• Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone

• MDL： MFCD05256200
• Inchi： 1S/C12H13NO/c14-12(9-3-4-9)10-5-6-11(13-7-10)8-1-2-8/h5-9H,1-4H2
• InChI Key： UMMFAGRCUJKALS-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C=C1)C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone

Introduction to Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone (CAS No. 56260-49-2)

Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone, with the chemical formula C₁₁H₁₃NO, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a cyclopropyl group and a pyridine ring, making it a versatile scaffold for the development of novel bioactive molecules. The presence of these functional groups imparts distinct electronic and steric properties, which are crucial for its potential applications in drug discovery and medicinal chemistry.

The CAS number 56260-49-2 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and databases. This standardized numerical code is essential for researchers to accurately reference and retrieve information related to this molecule. The structure of Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone consists of a central methanone moiety connected to two cyclopropyl groups and a pyridine ring. This arrangement creates a rigid framework that can be exploited for designing molecules with specific binding affinities and biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl and pyridine moieties. These structural elements are known to contribute to the binding affinity and selectivity of drug candidates. For instance, the cyclopropyl group can enhance metabolic stability, while the pyridine ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets. Such features make Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of antimicrobial agents. The structural motifs present in Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone have been shown to interact with bacterial enzymes and receptors, leading to inhibition of bacterial growth. Recent studies have demonstrated that modifications of the cyclopropyl and pyridine moieties can significantly enhance the antimicrobial activity of related compounds. This has prompted researchers to explore derivatives of this molecule as potential antibiotics or antiseptics.

Furthermore, the pharmacokinetic properties of Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone have been thoroughly investigated. The compound exhibits favorable solubility characteristics, which are essential for its absorption and distribution within biological systems. Additionally, its stability under various physiological conditions suggests that it could be a viable candidate for oral administration or topical application. These pharmacokinetic attributes are critical for ensuring the efficacy and safety of any drug candidate derived from this scaffold.

The synthesis of Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The use of these modern techniques not only enhances yield but also allows for the introduction of structural variations, enabling the exploration of diverse pharmacological profiles.

In conclusion, Cyclopropyl(6-cyclopropyl-3-pyridinyl)methanone (CAS No. 56260-49-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its applications in antimicrobial drug development, coupled with favorable pharmacokinetic properties, make it a valuable asset in medicinal chemistry research. As further studies continue to uncover new insights into its pharmacological potential, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.